2-{3-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-oxopropyl}-5-thioxo-5,6-dihydroimidazo[1,2-c]quinazolin-3(2H)-one

• CAS RN: 1028685-31-5
• Molecular Formula: C25H27N5O2S
• Molecular Weight: 461.58
• IUPAC Name: 2-[3-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-oxopropyl]-5-sulfanylidene-1,2-dihydroimidazo[1,2-c]quinazolin-3-one
• InChI: InChI=1S/C25H27N5O2S/c1-16-6-5-9-21(17(16)2)28-12-14-29(15-13-28)22(31)11-10-20-24(32)30-23(26-20)18-7-3-4-8-19(18)27-25(30)33/h3-9,20,26H,10-15H2,1-2H3
• InChI Key: ITTCTMSUZLGKJA-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)CCC3C(=O)N4C(=C5C=CC=CC5=NC4=S)N3)C
• solubility: not available

Description

The compound contains several functional groups including a piperazine ring, a thioxo group, and an imidazoquinazolinone group. Piperazine rings are often found in pharmaceuticals and are known to have a wide range of biological activities. The thioxo group and the imidazoquinazolinone group are less common, but they may contribute to the compound’s reactivity and potential biological activity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the piperazine ring, the thioxo group, and the imidazoquinazolinone group. The piperazine ring is known to participate in a variety of reactions, while the thioxo group could potentially act as a nucleophile in certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would likely be influenced by its molecular structure. The presence of the piperazine ring could potentially increase the compound’s solubility in polar solvents, while the thioxo and imidazoquinazolinone groups could influence its acidity and reactivity.

Scientific Research Applications

Pharmacological Activity of Novel Compounds

• Antihypertensive Agents : Some piperidine derivatives with a quinazoline ring system have been prepared and tested for their antihypertensive activity, showcasing potential as antihypertensive agents in animal models (Takai et al., 1986).

Antimicrobial and Antifungal Agents

• Antimicrobial Activity : Novel series of thiazolidinone derivatives and other compounds have shown antimicrobial activity against a range of bacteria and fungi, highlighting their potential as antimicrobial agents (Patel et al., 2012). Additionally, N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives synthesized showed promising antimicrobial activity (Babu et al., 2015).

Anticancer Activity

• Antitumor Agents : 2-(Benzimidazol-2-yl)quinoxalines with piperazine, piperidine, and morpholine moieties have demonstrated promising activity against a range of cancer lines, suggesting their potential as novel antitumor agents (Mamedov et al., 2022).

Antihypertensive and Alpha-1-Adrenoceptor Antagonists

• Antihypertensive Action : Compounds such as DL-017, a quinazoline derivative, have shown alpha-1-adrenoceptor antagonistic and type I antiarrhythmic effects, indicating potential for the treatment of hypertension and related cardiovascular conditions (Tsai et al., 2001).